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Compound of Interest

Compound Name: Borreline

Cat. No.: B1214625

For researchers, scientists, and drug development professionals, the safe handling of Borrelia
burgdorferi, the causative agent of Lyme disease, is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
a secure laboratory environment. Note that while the term "Borreline" was used in the query,
the context strongly indicates the subject of interest is the bacterium Borrelia.

Personal Protective Equipment (PPE)

The minimum personal protective equipment required for handling Borrelia burgdorferi
corresponds to Biosafety Level 2 (BSL-2) practices.[1] Additional precautions may be
necessary based on a lab-specific risk assessment.
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PPE Item Specification

Nitrile gloves are required. Gloves should be
Gloves long enough to fit over the cuffs of the lab coat
sleeve.[2][3]

A disposable, solid-front gown with tight-knit or
Lab Coat grip cuffs is recommended.[3] Standard lab

coats are also acceptable.[2][4]

Safety glasses, goggles, or a face shield should
be worn, especially when there is a risk of

Eye/Face Protection ]
splashes, splatters, or aerosol generation.[2][3]

[4]

Footwear Closed-toed shoes are mandatory.[4]

Long pants should be worn. Lighter colored
Clothing clothing is recommended when working with

ticks to make them easier to spot.[3][4]

Operational Plan: Handling and Containment

Sources of Exposure: Laboratory personnel can be exposed to Borrelia through various
sources, including:

» Blood, cerebrospinal fluid, urine, and other clinical specimens.[2][4][5]
« Infected tissues from mammals and ticks.[2][4][5]
e Laboratory cultures.[2]

Containment: Work with known or potentially infectious materials should be conducted in a
Biosafety Level 2 (BSL-2) facility.[1] This includes using a biological safety cabinet for
procedures that may generate aerosols. When working with infected ticks, secondary and
tertiary containment measures, such as water trays and sticky mats, should be employed.[3]
Access to areas where ticks are housed should be restricted.[3]

Spill and Exposure Procedures
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Immediate and appropriate response to spills and exposures is critical to prevent laboratory-

acquired infections.

Procedure

Action

Small Spill

1. Notify others in the lab. 2. Allow aerosols to
settle. 3. Don appropriate PPE. 4. Cover the
spill with paper towels and apply a disinfectant
(e.g., 1% sodium hypochlorite or 70% ethanol),
working from the perimeter inward. 5. Allow a
contact time of at least 20-30 minutes before
cleaning.[2][4] 6. Dispose of materials in a

biohazard waste container.[2]

Large Spill

1. Evacuate the area immediately and notify all
personnel. 2. Secure the area and post warning
signs. 3. Contact the institution's Biosafety
Officer or Safety and Risk Management for

assistance.[4]

Mucous Membrane Exposure

Flush the affected area (eyes, nose, or mouth)

at an eyewash station for at least 5-15 minutes.

[2]14]

Other Exposures

Wash the affected area with soap and water for

at least 5 minutes.[4]

Reporting

Immediately report any exposure to your
supervisor and follow institutional protocols for

injury and exposure reporting.[4]

Disposal Plan

All contaminated materials must be decontaminated before disposal.
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Waste Type Disposal Method

Autoclave (moist heat at 121°C for at least 15
Contaminated Labware minutes) or treat with an appropriate
disinfectant.[4]

Place in a biohazard bag and dispose of
) according to institutional guidelines. Clothing
Disposable PPE ) ) ) o )
worn in animal suites with infected ticks must

not be worn outside the room.[3]

Decontaminate via autoclaving or chemical

Cultures and Stocks o ) )
disinfection before disposal.

Dispose of as pathological waste in accordance

Infected Animal Tissues S )
with institutional and local regulations.

Experimental Workflow and Safety Protocols

The following diagram illustrates a typical workflow for handling Borrelia in a laboratory setting,
incorporating the essential safety steps.
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Preparation Emergency Procedures

Conduct Risk Assessment Spill Occurs Exposure Occurs

'

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Follow Spill Cleanup Protocol Follow Exposure Protocol

Enter BSL-2 Lab
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Y
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(for aerosol-generating procedures)

'

Handle Infectious Materials
(Cultures, Tissues, Specimens)

Post-Prpcedure

Decontaminate Work Surfaces
(1% Sodium Hypochlorite or 70% Ethanol)

l

Dispose of Waste in Biohazard Bags

:

Doff PPE Correctly

:

Wash Hands Thoroughly
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Caption: Workflow for Safe Handling of Borrelia in a BSL-2 Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Disclaimer / Avertissement [epe.lac-bac.gc.ca]
e 2. uvm.edu [uvm.edu]
e 3. ehs.yale.edu [ehs.yale.edu]

» 4. Borrelia Burgdorferi - Research Integrity & Compliance | Montana State University
[wetlands.msuextension.org]

» 5. Borrelia burgdorferi : Infectious substances pathogen safety data sheet - Canada.ca
[canada.ca]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Borrelia]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214625#personal-protective-equipment-for-
handling-borreline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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